(E)-2-cyano-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-2-cyano-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C22H14N6O7S and its molecular weight is 506.45. The purity is usually 95%.
BenchChem offers high-quality (E)-2-cyano-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-cyano-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactivity
- Research on methylene active nitriles and cyanamide with acylated enamines has shown that these compounds can react to yield various heterocyclic compounds, including pyridin-2-ones and pyrimidin-2-ones. Such reactions are crucial in developing novel pharmaceuticals and materials (Gewald, Schäfer, & Bellmann, 1982).
Potential for Antimicrobial and Anticancer Agents
- The synthesis and evaluation of new heterocycles incorporating the antipyrine moiety have indicated antimicrobial properties, suggesting the potential of similar structures in developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).
- Novel indenopyridine derivatives have been synthesized and shown to possess anticancer activity, highlighting the potential for compounds with similar structures to serve as leads in the development of new anticancer drugs (Ghorab & Al-Said, 2012).
Chemical Transformations for Drug Development
- The desulfurization of nitro-isothiazol imines and the formation of enamidines demonstrate the chemical reactivity that could be applicable in synthesizing drug intermediates or active pharmaceutical ingredients (Argilagos, Kunz, Linden, & Heimgartner, 1998).
properties
IUPAC Name |
(E)-2-cyano-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14N6O7S/c23-12-14(21(29)26-15-10-18-19(35-7-6-34-18)11-16(15)27(30)31)8-13-2-3-20(17(9-13)28(32)33)36-22-24-4-1-5-25-22/h1-5,8-11H,6-7H2,(H,26,29)/b14-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDHJCPHTJVBEIR-RIYZIHGNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=C(C(=C2)[N+](=O)[O-])NC(=O)C(=CC3=CC(=C(C=C3)SC4=NC=CC=N4)[N+](=O)[O-])C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC2=C(O1)C=C(C(=C2)[N+](=O)[O-])NC(=O)/C(=C/C3=CC(=C(C=C3)SC4=NC=CC=N4)[N+](=O)[O-])/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14N6O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
506.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-2-cyano-N-(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)-3-(3-nitro-4-pyrimidin-2-ylsulfanylphenyl)prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.